Cas no 1216075-00-1 (6,7-Dimethylquinoline-2-carbaldehyde)

• Product Name: 6,7-Dimethylquinoline-2-carbaldehyde
• CAS No: 1216075-00-1
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 5738113
• PubChem ID: 20510504
• Update Time: 2026-03-11

6,7-Dimethylquinoline-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• AKOS023250331
• 6,7-dimethylquinoline-2-carbaldehyde
• SB68199
• SCHEMBL10974039
• CS-0442581
• 1216075-00-1
• 2-Quinolinecarboxaldehyde, 6,7-dimethyl-
• 6,7-Dimethylquinoline-2-carbaldehyde

• Inchi： 1S/C12H11NO/c1-8-5-10-3-4-11(7-14)13-12(10)6-9(8)2/h3-7H,1-2H3
• InChI Key： BCTADYFWWHNBIH-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C2C=C(C)C(C)=CC2=N1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 6,7-Dimethylquinoline-2-carbaldehyde

Introduction to 6,7-Dimethylquinoline-2-carbaldehyde (CAS No: 1216075-00-1)

6,7-Dimethylquinoline-2-carbaldehyde, identified by its Chemical Abstracts Service (CAS) number 1216075-00-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of nitrogen-containing aromatic organic compounds that are widely recognized for their diverse biological activities and potential therapeutic applications.

The structural framework of 6,7-Dimethylquinoline-2-carbaldehyde consists of a quinoline core substituted with two methyl groups at the 6th and 7th positions, and an aldehyde functional group at the 2nd position. This specific arrangement of functional groups imparts unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit antimicrobial, anti-inflammatory, anticancer, and anti-HIV properties. The presence of the aldehyde group in 6,7-Dimethylquinoline-2-carbaldehyde enhances its utility as a building block for more complex molecules, enabling the synthesis of novel derivatives with enhanced pharmacological profiles.

One of the most compelling aspects of 6,7-Dimethylquinoline-2-carbaldehyde is its role as a key intermediate in the synthesis of biologically active compounds. Researchers have leveraged its reactive aldehyde group to form Schiff bases, heterocyclic compounds, and other derivatives that exhibit significant therapeutic potential. For instance, studies have shown that derivatives of this compound can interact with specific biological targets, leading to inhibitory effects on enzymes and receptors involved in various diseases.

The pharmaceutical industry has been particularly interested in quinoline derivatives due to their ability to cross the blood-brain barrier and their potential to treat neurological disorders. 6,7-Dimethylquinoline-2-carbaldehyde has been investigated as a precursor for developing new drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. Its structural features allow for modifications that can enhance drug efficacy and reduce side effects, making it an attractive candidate for further development.

Moreover, the chemical versatility of 6,7-Dimethylquinoline-2-carbaldehyde has also made it a valuable tool in materials science. Researchers have explored its use in the development of organic semiconductors and light-emitting diodes (LEDs). The compound's ability to form stable complexes with other molecules has been exploited to create novel materials with applications in electronics and optoelectronics.

Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of 6,7-Dimethylquinoline-2-carbaldehyde. New catalytic systems and reaction protocols have enabled more efficient and scalable synthesis of this compound, reducing costs and improving yields. These developments have opened up new avenues for research and commercial applications.

The biological activity of 6,7-Dimethylquinoline-2-carbaldehyde has been extensively studied in vitro and in vivo. Preclinical studies have revealed its potential as an antitumor agent, with mechanisms involving inhibition of key signaling pathways involved in cancer cell proliferation. Additionally, its antimicrobial properties have been investigated against resistant strains of bacteria, highlighting its potential as a novel therapeutic agent.

The compound's interaction with biological targets has been a focus of computational chemistry research. Molecular modeling studies have provided insights into how 6,7-Dimethylquinoline-2-carbaldehyde binds to proteins and enzymes, offering a rational basis for designing more potent derivatives. These studies have also helped identify key structural features responsible for its biological activity, guiding future synthetic efforts.

In conclusion,6,7-Dimethylquinoline-2-carbaldehyde (CAS No: 1216075-00-1) is a versatile and promising compound with significant applications in pharmaceuticals and materials science. Its unique structural features and reactivity make it an invaluable intermediate for synthesizing biologically active molecules. As research continues to uncover new therapeutic applications and synthetic methodologies,6,7-Dimethylquinoline-2-carbaldehyde is poised to play a crucial role in the development of next-generation drugs and advanced materials.